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  3. 5-(4-chlorophenyl)-2-({5-nitro-2-furyl}methylene)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
5-(4-chlorophenyl)-2-({5-nitro-2-furyl}methylene)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide 5-(4-chlorophenyl)-2-({5-nitro-2-furyl}methylene)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973323
InChI: InChI=1S/C25H17ClN4O5S/c1-14-21(23(31)28-17-5-3-2-4-6-17)22(15-7-9-16(26)10-8-15)29-24(32)19(36-25(29)27-14)13-18-11-12-20(35-18)30(33)34/h2-13,22H,1H3,(H,28,31)/b19-13-
SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=N1)C4=CC=C(C=C4)Cl)C(=O)NC5=CC=CC=C5
Molecular Formula: C25H17ClN4O5S
Molecular Weight: 520.9 g/mol

5-(4-chlorophenyl)-2-({5-nitro-2-furyl}methylene)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

CAS No.:

Cat. No.: VC0973323

Molecular Formula: C25H17ClN4O5S

Molecular Weight: 520.9 g/mol

* For research use only. Not for human or veterinary use.

5-(4-chlorophenyl)-2-({5-nitro-2-furyl}methylene)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide -

Specification

Molecular Formula C25H17ClN4O5S
Molecular Weight 520.9 g/mol
IUPAC Name (2Z)-5-(4-chlorophenyl)-7-methyl-2-[(5-nitrofuran-2-yl)methylidene]-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C25H17ClN4O5S/c1-14-21(23(31)28-17-5-3-2-4-6-17)22(15-7-9-16(26)10-8-15)29-24(32)19(36-25(29)27-14)13-18-11-12-20(35-18)30(33)34/h2-13,22H,1H3,(H,28,31)/b19-13-
Standard InChI Key WPEFWBNGSJTUME-UYRXBGFRSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C/C3=CC=C(O3)[N+](=O)[O-])/SC2=N1)C4=CC=C(C=C4)Cl)C(=O)NC5=CC=CC=C5
SMILES CC1=C(C(N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=N1)C4=CC=C(C=C4)Cl)C(=O)NC5=CC=CC=C5
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=N1)C4=CC=C(C=C4)Cl)C(=O)NC5=CC=CC=C5

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